Cas no 2228208-30-6 (tert-butyl 2-(3-tert-butyl-1H-pyrazol-4-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(3-tert-butyl-1H-pyrazol-4-yl)piperazine-1-carboxylate
• CAS No: 2228208-30-6
• MF: C₁₆H₂₈N₄O₂
• MW: 308.419123649597
• CID: 5760871
• PubChem ID: 165703656
• Update Time: 2025-07-17

tert-butyl 2-(3-tert-butyl-1H-pyrazol-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2228208-30-6
• EN300-1884340
• tert-butyl 2-(3-tert-butyl-1H-pyrazol-4-yl)piperazine-1-carboxylate

• Inchi： 1S/C16H28N4O2/c1-15(2,3)13-11(9-18-19-13)12-10-17-7-8-20(12)14(21)22-16(4,5)6/h9,12,17H,7-8,10H2,1-6H3,(H,18,19)
• InChI Key： RXXFDBSMCXJPIB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1C=NNC=1C(C)(C)C)=O

Computed Properties

• Exact Mass: 308.22122615g/mol
• Monoisotopic Mass: 308.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.2Ų

Additional information on tert-butyl 2-(3-tert-butyl-1H-pyrazol-4-yl)piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 2-(3-tert-butyl-1H-pyrazol-4-yl)piperazine-1-carboxylate (CAS No. 2228208-30-6)

The compound tert-butyl 2-(3-tert-butyl-1H-pyrazol-4-yl)piperazine-1-carboxylate (CAS No. 2228208-30-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl groups and the piperazine core, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key reasons for the growing interest in this compound is its role in medicinal chemistry. The presence of both pyrazole and piperazine moieties provides a versatile scaffold for designing molecules with enhanced binding affinity and selectivity. Recent studies have highlighted its utility in targeting G-protein-coupled receptors (GPCRs), which are critical in treating neurological disorders and metabolic diseases. This aligns with the current trend in precision medicine, where tailored therapeutics are in high demand.

From a synthetic perspective, tert-butyl 2-(3-tert-butyl-1H-pyrazol-4-yl)piperazine-1-carboxylate is often synthesized via multi-step organic reactions, including Boc protection and N-alkylation. The tert-butyloxycarbonyl (Boc) group is particularly noteworthy for its stability under various reaction conditions, making it a preferred choice in peptide synthesis and combinatorial chemistry. These attributes have made it a staple in laboratories focused on high-throughput screening (HTS) and fragment-based drug design.

In addition to its pharmaceutical applications, this compound has also found use in agrochemical research. The pyrazole ring is a common motif in herbicides and fungicides, and modifications to its structure can lead to compounds with improved efficacy and environmental safety. This is particularly relevant given the increasing global focus on sustainable agriculture and the need for eco-friendly pesticides.

The compound's CAS No. 2228208-30-6 serves as a unique identifier in chemical databases, facilitating its procurement and regulatory compliance. Researchers often search for this identifier alongside terms like "piperazine derivatives", "Boc-protected amines", and "pyrazole synthesis", reflecting its interdisciplinary relevance. Furthermore, its compatibility with green chemistry principles—such as reduced solvent usage and catalytic efficiency—makes it a candidate for sustainable synthesis protocols.

Another area of interest is the compound's potential in cancer research. The piperazine scaffold is frequently employed in kinase inhibitors, which are pivotal in oncology. With the rise of targeted therapies, molecules like tert-butyl 2-(3-tert-butyl-1H-pyrazol-4-yl)piperazine-1-carboxylate are being investigated for their ability to modulate signaling pathways involved in tumor growth. This aligns with the broader shift toward personalized cancer treatments.

In summary, tert-butyl 2-(3-tert-butyl-1H-pyrazol-4-yl)piperazine-1-carboxylate (CAS No. 2228208-30-6) is a multifaceted compound with applications spanning drug discovery, agrochemical development, and material science. Its structural versatility and compatibility with modern synthetic techniques position it as a valuable asset in both academic and industrial research. As the demand for innovative therapeutics and sustainable chemicals grows, this compound is poised to play an increasingly prominent role in scientific advancements.